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Compound of Interest

Compound Name: Sodium tetraethylborate

Cat. No.: B096122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive review of the official Safety Data Sheet (SDS) and institutional

safety protocols.

Executive Summary
Sodium tetraethylborate (NaBEt₄) is a highly reactive organoboron compound utilized as an

ethylating agent in various chemical syntheses, including the derivatization of organometallic

species for analytical purposes.[1] Its utility is accompanied by significant hazards, primarily its

pyrophoric nature, meaning it can spontaneously ignite upon contact with air.[2][3]

Furthermore, it reacts violently with water to release flammable gases that can also ignite.[2][4]

This guide provides an in-depth overview of the pyrophoric and reactive properties of sodium
tetraethylborate, outlines critical safety precautions for its handling and storage, and details

emergency procedures to mitigate risks in a laboratory setting.

Physicochemical and Hazardous Properties
Sodium tetraethylborate is a white, crystalline powder or solid that is sensitive to both air and

moisture.[2] Its intrinsic reactivity is the source of its primary hazards.
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Property Description Citations

Physical State White powder or solid. [2][5]

Melting Point 140-142 °C [4][6]

Pyrophoric Nature
Catches fire spontaneously if

exposed to air.
[2][3][7]

Reactivity with Water

Reacts violently with water,

releasing flammable gases

which may ignite

spontaneously.

[2][4]

Stability

Air and moisture sensitive.[1]

Stable when stored under an

inert atmosphere.[6]

Incompatibilities
Acids, halogens, and oxidizing

agents.
[6]

Hazardous Decomposition

Upon combustion, it produces

carbon monoxide (CO), carbon

dioxide (CO₂), oxides of boron,

and ethane.

[6][8]

Note: Quantitative data such as autoignition temperature, decomposition temperature, and

flash point are not available in the reviewed safety data sheets.[4][5][6]

Pyrophoric and Reactive Hazards
The primary danger associated with sodium tetraethylborate is its pyrophoric characteristic; it

will spontaneously ignite when exposed to the atmosphere.[3][8] This reactivity is due to the

high susceptibility of the tetraethylborate anion to oxidation.

The compound also exhibits extreme reactivity with water. The reaction is violent and produces

flammable gases, which can be ignited by the heat of the reaction or other ignition sources.[4]

[6] Therefore, contact with moisture, including atmospheric humidity, must be strictly avoided.
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Safe Handling and Storage Protocols
Due to its hazardous nature, sodium tetraethylborate must be handled with stringent safety

measures in place.

Engineering Controls
Inert Atmosphere: All manipulations of sodium tetraethylborate must be conducted under

an inert atmosphere, such as argon or nitrogen, within a glovebox or using Schlenk line

techniques.[4][6]

Ventilation: Work should be performed in a well-ventilated area to prevent the accumulation

of any potential vapors or aerosols.[4]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling sodium tetraethylborate:

PPE Category Specification Citations

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.

[4]

Skin Protection

Fire/flame resistant and

impervious clothing. Handle

with chemical-resistant gloves

inspected prior to use.

[4][5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with

appropriate particulate filters

should be used.

[5][6]
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Storage
Inert and Dry Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated

place.[4][5] The contents must be stored under an inert gas.[4][6]

Segregation: Keep away from heat, sparks, open flames, and hot surfaces.[4] Store

separately from incompatible materials such as acids, halogens, and oxidizing agents.[6]

Flammables Area: The storage location should be designated as a flammables area.[5][6]

Emergency Procedures
Fire Response
In the event of a fire involving sodium tetraethylborate, do not use water.

Extinguishing Media: Use a Class D fire extinguisher (for combustible metals), dry chemical

powder, sand, or carbon dioxide (CO₂).[4][6]

Firefighter Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Spills and Leaks
Immediate Actions: Remove all sources of ignition. Evacuate personnel to a safe area.[4]

Containment and Cleanup: Under an inert atmosphere, carefully sweep up the spilled

material using non-sparking tools and place it into a suitable, dry, and closed container for

disposal.[4][5] Do not allow the spilled material to come into contact with water or air.[4]

First Aid
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Exposure Route First Aid Measures Citations

Skin Contact

Brush off loose particles from

the skin. Immediately flush with

plenty of water for at least 15

minutes while removing

contaminated clothing.

Immerse in cool water or wrap

in wet bandages. Seek

medical attention.

[4][5]

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek immediate medical

attention.

[4][5]

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4][5]

Ingestion

Do not induce vomiting. Never

give anything by mouth to an

unconscious person. Rinse

mouth with water. Seek

immediate medical attention.

[4][5]

Experimental Protocols and Methodologies
The information presented in this guide is based on established safety data and practices.

Detailed experimental protocols for determining the pyrophoric nature or reactivity of sodium
tetraethylborate are not available in the public domain, as this information is typically

generated during proprietary toxicological and safety assessments. Researchers planning to

use this reagent should develop a comprehensive, site-specific standard operating procedure

(SOP) that incorporates the handling precautions outlined in this document and the official

SDS.
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Visualized Workflows
The following diagrams illustrate key decision-making and response workflows for handling

sodium tetraethylborate.
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Spill of Sodium
Tetraethylborate Occurs

Evacuate Immediate Area
& Alert Personnel

Don Appropriate PPE
(FR Clothing, Gloves, Goggles)

Establish an Inert
Atmosphere (if possible)

Use Non-Sparking Tools

Carefully Sweep Solid
into a Dry Container

Seal Container Tightly

Decontaminate Area
(Consult SDS)

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a sodium tetraethylborate spill.
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Task: Handling Sodium
Tetraethylborate

Body Protection:
Fire/Flame Resistant

& Impervious Clothing

Hand Protection:
Chemical Resistant Gloves

Eye Protection:
Tightly Fitting Safety Goggles

Respiratory Protection:
(If needed)

Full-Face Respirator

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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